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molecular formula C13H13N5O2S B8658733 2-Hydrazinyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

2-Hydrazinyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

Cat. No. B8658733
M. Wt: 303.34 g/mol
InChI Key: CLQQMOFYVSCEJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08426411B2

Procedure details

HCl (4 M in 1,4-dioxane, 226 mL, 902 mmol) was added to a mixture of tert-butyl 2-(5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate and tert-butyl 1-(5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate (49.2 g, 122 mmol) in 1,4-dioxane (290 mL). The reaction was heated at about 60° C. for about 2.5 h and then cooled to about 15-20° C. The solid was collected by vacuum filtration, washed with EtOAc (3×50 mL), and then triturated with Et2O (60 mL), collected by vacuum filtration and dried to a constant weight under vacuum to yield 35.6 g of crude solid. The solid was stirred with a mixture of saturated aqueous NaHCO3 and EtOAc (1:1, 400 mL). After about 1 h, the solid was collected by vacuum filtration, washed with ice cold water (3×30 mL) and EtOAc (3×30 mL), and dried in a vacuum oven to a constant weight to afford 2-hydrazinyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine as a tan solid (21.2 g, 57%): LC/MS (Table 1, Method a) Rt=1.88 min; MS m/z: 304 (M+H)+.
Name
HCl
Quantity
226 mL
Type
reactant
Reaction Step One
Name
tert-butyl 2-(5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tert-butyl 1-(5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate
Quantity
49.2 g
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
290 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
400 mL
Type
solvent
Reaction Step Two
Name
2-hydrazinyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
Yield
57%

Identifiers

REACTION_CXSMILES
Cl.[S:2]([N:12]1[C:16]2=[N:17][CH:18]=[C:19]([NH:21][NH:22]C(OC(C)(C)C)=O)[N:20]=[C:15]2[CH:14]=[CH:13]1)([C:5]1[CH:11]=[CH:10][C:8]([CH3:9])=[CH:7][CH:6]=1)(=[O:4])=[O:3].S(N1C2=NC=C(N(C(OC(C)(C)C)=O)N)N=C2C=C1)(C1C=CC(C)=CC=1)(=O)=O.C([O-])(O)=O.[Na+]>O1CCOCC1.CCOC(C)=O>[NH:21]([C:19]1[N:20]=[C:15]2[CH:14]=[CH:13][N:12]([S:2]([C:5]3[CH:11]=[CH:10][C:8]([CH3:9])=[CH:7][CH:6]=3)(=[O:3])=[O:4])[C:16]2=[N:17][CH:18]=1)[NH2:22] |f:3.4|

Inputs

Step One
Name
HCl
Quantity
226 mL
Type
reactant
Smiles
Cl
Name
tert-butyl 2-(5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)(C1=CC=C(C)C=C1)N1C=CC=2C1=NC=C(N2)NNC(=O)OC(C)(C)C
Name
tert-butyl 1-(5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)hydrazinecarboxylate
Quantity
49.2 g
Type
reactant
Smiles
S(=O)(=O)(C1=CC=C(C)C=C1)N1C=CC=2C1=NC=C(N2)N(N)C(=O)OC(C)(C)C
Name
1,4-dioxane
Quantity
290 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
EtOAc
Quantity
400 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to about 15-20° C
FILTRATION
Type
FILTRATION
Details
The solid was collected by vacuum filtration
WASH
Type
WASH
Details
washed with EtOAc (3×50 mL)
CUSTOM
Type
CUSTOM
Details
triturated with Et2O (60 mL)
FILTRATION
Type
FILTRATION
Details
collected by vacuum filtration
CUSTOM
Type
CUSTOM
Details
dried to a constant weight under vacuum
CUSTOM
Type
CUSTOM
Details
to yield 35.6 g of crude solid
FILTRATION
Type
FILTRATION
Details
the solid was collected by vacuum filtration
WASH
Type
WASH
Details
washed with ice cold water (3×30 mL) and EtOAc (3×30 mL)
CUSTOM
Type
CUSTOM
Details
dried in a vacuum oven to a constant weight

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-hydrazinyl-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
Type
product
Smiles
N(N)C=1N=C2C(=NC1)N(C=C2)S(=O)(=O)C2=CC=C(C)C=C2
Measurements
Type Value Analysis
AMOUNT: MASS 21.2 g
YIELD: PERCENTYIELD 57%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.